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Compound of Interest

Compound Name: Pentafluorophenol-D

Cat. No.: B027972

Essential Safety and Handling Guide for
Pentafluorophenol-D

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling Pentafluorophenol-D
in a laboratory setting. Adherence to these procedures is essential to ensure personal safety
and proper disposal.

Disclaimer: No specific Safety Data Sheet (SDS) for Pentafluorophenol-D was found. The
following information is based on the SDS for Pentafluorophenol (CAS 771-61-9). Given the
chemical similarities, the safety precautions are considered applicable to the deuterated form.

Immediate Safety Information

Pentafluorophenol-D is harmful if swallowed, in contact with skin, or if inhaled.[1][2] It causes
skin irritation and serious eye irritation.[1] It may also cause respiratory irritation.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for
Pentafluorophenol.
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Property Value

CAS Number 771-61-9
Molecular Formula CeHFsO

Boiling Point 143 °C (lit.)
Melting Point 34-36 °C (lit.)
Flash Point 72 °C (161.6 °F)

Operational Plan: Handling Pentafluorophenol-D

A systematic approach to handling Pentafluorophenol-D is crucial for minimizing exposure
risk. The following step-by-step guidance outlines the necessary procedures for personal
protective equipment (PPE) selection and chemical handling.

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is the first line of defense against exposure.
e Eye and Face Protection:
o Wear chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[3]
o In addition to goggles, use a face shield when there is a risk of splashing.[4]
» Hand Protection:
o Wear chemical-impermeable gloves.[3] Gloves must be inspected prior to use.[3]
o For incidental contact, double nitrile gloves are recommended.

o For direct handling or potential for significant contact, heavy-duty gloves such as butyl
rubber or neoprene should be worn.

» Skin and Body Protection:

o Wear a lab coat.
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o Wear fire/flame resistant and impervious clothing.[3]

o Ensure legs and feet are covered with long pants and closed-toe shoes.

» Respiratory Protection:

o Handle Pentafluorophenol-D in a well-ventilated area, preferably a chemical fume hood.

[3][5]

o If ventilation is inadequate, use a NIOSH-approved respirator with an appropriate cartridge
for organic vapors.

Chemical Handling Protocol

e Preparation:
o Ensure a safety shower and eyewash station are readily accessible.
o Designate a specific area within a chemical fume hood for handling.
o Have spill cleanup materials readily available.

e Handling:

o

Avoid contact with skin and eyes.[3]

[¢]

Avoid the formation of dust and aerosols.[3]

o

Do not eat, drink, or smoke when using this product.[1]

[e]

Keep the container tightly closed when not in use.

e Post-Handling:

o Wash hands thoroughly after handling.[1]

o Clean the work area and any contaminated equipment.

o Remove and properly store or dispose of PPE.
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Disposal Plan

Proper disposal of Pentafluorophenol-D and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing Pentafluorophenol-D, including contaminated PPE and
absorbent materials, in a designated and clearly labeled hazardous waste container.

o Keep the chemical in suitable and closed containers for disposal.[3]
e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

» Disposal:
o Dispose of the hazardous waste through a licensed and certified waste disposal company.
o Adhere to all local, state, and federal regulations for hazardous waste disposal.

o Do not let the chemical enter drains.[3]

Visual Guides

The following diagrams illustrate key procedural workflows for handling Pentafluorophenol-D.

Caption: PPE Selection Workflow for Pentafluorophenol-D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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e 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

o 2. fishersci.com [fishersci.com]

e 3. echemi.com [echemi.com]

e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 5. accustandard.com [accustandard.com]

» To cite this document: BenchChem. [Personal protective equipment for handling
Pentafluorophenol-D]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027972#personal-protective-equipment-for-handling-
pentafluorophenol-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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